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Compound of Interest

Compound Name: ADPM06

Cat. No.: B612077 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ADPM06, a near-infrared (NIR) azadipyrromethene dye used in research and development.

The following procedures are designed to ensure the safety of laboratory personnel and

compliance with standard chemical waste regulations.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle ADPM06 with appropriate care.

While a definitive Safety Data Sheet (SDS) with comprehensive hazard information for

ADPM06 is not publicly available, it should be treated as a potentially hazardous substance.

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including

safety goggles, a lab coat, and chemical-resistant gloves.

Ventilation: Handle solid ADPM06 and its solutions in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of any dust or aerosols.

Avoid Contact: Prevent direct contact with skin and eyes. In case of contact, rinse the

affected area thoroughly with water and seek medical advice if irritation persists.

Spill Management: In the event of a spill, contain the material and clean the area with an

appropriate absorbent material. Dispose of the contaminated materials as chemical waste.

II. ADPM06 Properties
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The following table summarizes the known properties of ADPM06. This information is essential

for proper labeling and handling during the disposal process.

Property Value

Chemical Name ADPM06

CAS Number 490035-90-0

Molecular Formula C34H24BBr2F2N3O2

Appearance Solid

Primary Use For laboratory research purposes

Hazard Classification
Not classified as hazardous under GHS

(precautionary approach recommended)

III. Step-by-Step Disposal Procedure
The recommended procedure for the disposal of ADPM06 is to manage it as chemical waste

through a licensed environmental waste management service.

Waste Identification and Collection:

Collect all waste materials containing ADPM06, including unused product, contaminated

labware (e.g., pipette tips, vials), and spill cleanup materials.

Do not mix ADPM06 waste with other waste streams unless compatibility has been

confirmed.

Containerization:

Use a dedicated, leak-proof, and chemically compatible container for collecting ADPM06
waste. The original container, if in good condition, can be used.

Ensure the container is clearly labeled as "Hazardous Waste" and includes the full

chemical name "ADPM06" and its CAS number "490035-90-0".

Storage:
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Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Follow all institutional and local regulations for the storage of chemical waste.

Professional Disposal:

Arrange for the collection and disposal of the ADPM06 waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.

Provide the waste management service with all available information about the chemical.

IV. Experimental Protocol: Potential Chemical
Degradation
Disclaimer: The following experimental protocol is based on literature reports for the

degradation of a similar class of compounds (azadipyrromethenes) and has not been validated

specifically for ADPM06. This procedure should only be attempted by trained chemists in a

controlled laboratory setting with appropriate safety measures. It is presented for informational

purposes and is not a substitute for professional waste disposal.

Objective: To chemically degrade the azadipyrromethene core of ADPM06 through acid

hydrolysis.

Materials:

ADPM06 waste

Hydriodic acid (HI), 57% in water

Round-bottom flask

Reflux condenser

Heating mantle

Appropriate solvent (e.g., glacial acetic acid)
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Sodium bicarbonate (NaHCO3) for neutralization

Personal Protective Equipment (PPE)

Procedure:

In a chemical fume hood, dissolve the ADPM06 waste in a minimal amount of a suitable

solvent, such as glacial acetic acid, in a round-bottom flask.

Add a stoichiometric excess of hydriodic acid to the solution.

Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction

progress can be monitored by techniques such as TLC or UV-Vis spectroscopy, looking for

the disappearance of the characteristic NIR absorbance of ADPM06.

After the reaction is complete, allow the mixture to cool to room temperature.

Slowly and carefully neutralize the acidic solution by adding a saturated solution of sodium

bicarbonate until gas evolution ceases.

The resulting mixture should be analyzed to confirm the degradation of ADPM06 before

being disposed of as neutralized chemical waste, following institutional guidelines.

V. Diagrams

Waste Collection Packaging Storage Disposal

Collect ADPM06 Waste Segregate from other waste streams Use compatible, sealed containerProceed to Packaging Label as 'Hazardous Waste' with chemical name and CAS number Store in designated, ventilated areaProceed to Storage Contact EHS or licensed waste disposal companyProceed to Disposal Arrange for pickup and final disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ADPM06 waste.
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Caption: Potential chemical degradation pathway for ADPM06.

To cite this document: BenchChem. [Proper Disposal Procedures for ADPM06]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b612077#adpm06-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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